Cas no 2138253-72-0 (5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2138253-72-0
• MF: C₉H₁₅N₅
• MW: 193.248900651932
• CID: 5944604
• PubChem ID: 165451442
• Update Time: 2025-11-07

5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2138253-72-0
• 5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine
• EN300-743055

• Inchi： 1S/C9H15N5/c1-14-6-9(12-13-14)3-7-2-8(10)5-11-4-7/h2,6,8,11H,3-5,10H2,1H3
• InChI Key： WMWLFUGICQHVJU-UHFFFAOYSA-N
• SMILES： N1CC(CC2=CN(C)N=N2)=CC(C1)N

Computed Properties

• Exact Mass: 193.13274550g/mol
• Monoisotopic Mass: 193.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 68.8Ų

Additional information on 5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine

Introduction to 5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138253-72-0)

5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine, identified by its CAS number 2138253-72-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities. The presence of a triazole moiety and a tetrahydropyridine backbone suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The compound’s structure is characterized by a nitrogen-rich heterocyclic system, which is known to be pivotal in the design of bioactive molecules. The (1-methyl-1H-1,2,3-triazol-4-yl)methyl group introduces a unique spatial and electronic configuration that could modulate the compound’s pharmacokinetic properties. This feature is particularly relevant in the context of drug development, where optimizing bioavailability and target engagement are critical.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from triazole-containing scaffolds. Triazoles are known for their stability and ability to form hydrogen bonds, which enhances their binding affinity to biological targets. The incorporation of a methyl-substituted triazole into the tetrahydropyridine framework may contribute to improved solubility and metabolic stability, key factors in drug-like properties.

The tetrahydropyridine moiety is another important structural feature that has been extensively studied in medicinal chemistry. This scaffold is commonly found in active pharmaceutical ingredients (APIs) due to its ability to interact with various biological receptors. The amine group at the 3-position of the tetrahydropyridine ring further expands the potential for hydrogen bonding interactions, which can be exploited to enhance binding affinity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. Virtual screening and molecular dynamics simulations have been employed to evaluate the binding potential of 5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine with various biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways.

The potential therapeutic applications of this compound are broad and warrant further exploration. Initial studies have hinted at its efficacy in models of neurological disorders and chronic inflammation. The combination of the triazole and tetrahydropyridine moieties may provide a synergistic effect, enhancing the compound’s pharmacological profile.

In conclusion, 5-[(1-methyl-1H-1,2,3-triazol-4-yl)methyl]-1,2,3,6-tetrahydropyridin-3-amine represents a promising lead compound for pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in the discovery of novel treatments for various diseases.